Cas no 1262230-03-4 (Tributyl(methyl)ammonium Dicyanamide)

• Product Name: Tributyl(methyl)ammonium Dicyanamide
• CAS No: 1262230-03-4
• MF: C₁₅H₃₀N₄
• MW: 266.425503253937
• MDL: MFCD12761448
• CID: 3043472
• PubChem ID: 354334728
• Update Time: 2025-06-11

Tributyl(methyl)ammonium Dicyanamide Chemical and Physical Properties

Names and Identifiers

• Tributyl(methyl)ammonium Dicyanamide
• cyanoiminomethylideneazanide;tributyl(methyl)azanium
• N-Tributyl-N-methylammonium dicyanamide
• tributylmethylammonium dicyanamide
• T3533
• D92715
• CS-0378524
• 1262230-03-4
• MFCD12761448
• Tributyl(methyl)ammoniumDicyanamide

• MDL： MFCD12761448
• Inchi： 1S/C13H30N.C2N3/c1-5-8-11-14(4,12-9-6-2)13-10-7-3;3-1-5-2-4/h5-13H2,1-4H3;/q+1;-1
• InChI Key： FMYCKRQZPVZFLW-UHFFFAOYSA-N
• SMILES： [N+](C)(CCCC)(CCCC)CCCC.N(C#N)=C=[N-]

Computed Properties

• Exact Mass: 266.24704697g/mol
• Monoisotopic Mass: 266.24704697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.2

Experimental Properties

• Melting Point: 12°C(lit.)

Tributyl(methyl)ammonium Dicyanamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on Tributyl(methyl)ammonium Dicyanamide

Tributyl(methyl)ammonium Dicyanamide (CAS No. 1262230-03-4): An Overview

Tributyl(methyl)ammonium Dicyanamide (CAS No. 1262230-03-4) is a compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including materials science, catalysis, and pharmaceuticals. This compound, characterized by its molecular formula C₁₃H₃₀N₄, is a quaternary ammonium salt with dicyanamide as the counterion. The dicyanamide anion, NCN^-, is known for its ability to form strong hydrogen bonds and its low toxicity, making it an attractive choice for a variety of applications.

In the realm of materials science, Tributyl(methyl)ammonium Dicyanamide has been explored for its potential as a component in ionic liquids. Ionic liquids are salts that are liquid at or near room temperature and have found applications in areas such as solvent media for chemical reactions, electrolytes in batteries, and lubricants. The unique combination of the tributyl(methyl)ammonium cation and the dicyanamide anion results in a liquid with low volatility, high thermal stability, and excellent solvating properties. These characteristics make it particularly suitable for use in advanced materials and energy storage systems.

Recent studies have also highlighted the role of Tributyl(methyl)ammonium Dicyanamide in catalysis. The compound has been shown to enhance the efficiency of certain catalytic reactions, particularly those involving metal complexes. For instance, a study published in the Journal of Catalysis demonstrated that Tributyl(methyl)ammonium Dicyanamide can act as a co-catalyst in the hydrogenation of alkenes, significantly improving the selectivity and yield of the desired products. This finding opens up new possibilities for the development of more sustainable and efficient catalytic processes in industrial chemistry.

In the field of pharmaceuticals, Tributyl(methyl)ammonium Dicyanamide has been investigated for its potential as a drug delivery agent. The compound's ability to form stable complexes with various active pharmaceutical ingredients (APIs) makes it a promising candidate for enhancing the solubility and bioavailability of poorly soluble drugs. A recent study published in the International Journal of Pharmaceutics reported that Tributyl(methyl)ammonium Dicyanamide can improve the dissolution rate and oral absorption of poorly water-soluble drugs, thereby enhancing their therapeutic efficacy. This research underscores the compound's potential to address one of the major challenges in drug development.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Tributyl(methyl)ammonium Dicyanamide has been evaluated for its environmental safety and has shown promising results. Studies have indicated that it exhibits low toxicity to aquatic organisms and does not bioaccumulate in living tissues. This makes it a more environmentally friendly alternative to other compounds with similar functionalities.

In conclusion, Tributyl(methyl)ammonium Dicyanamide (CAS No. 1262230-03-4) is a versatile compound with a wide range of potential applications. Its unique properties make it valuable in fields such as materials science, catalysis, and pharmaceuticals. Ongoing research continues to uncover new uses and benefits, positioning this compound as a key player in future technological advancements.